N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(2-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H22N2O2/c1-14-7-3-4-10-17(14)18-11-6-12-21(18)19(22)20-15-8-5-9-16(13-15)23-2/h3-5,7-10,13,18H,6,11-12H2,1-2H3,(H,20,22)
• InChI Key: BYJIIJMUMJGRLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCCN2C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by the pharmaceutical company Upjohn, but its use was never approved for medical purposes. U-47700 is a highly potent drug and has been associated with numerous cases of overdose and death. Despite its dangers, it has gained popularity in recent years as a recreational drug.

Mechanism of Action

N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide acts as an agonist at the μ-opioid receptor, which is found in the brain and spinal cord. When N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide binds to the receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, which produces feelings of pleasure and euphoria. N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide also has analgesic properties, which means it can reduce pain.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has a number of biochemical and physiological effects on the body. It can cause respiratory depression, which means it can slow down breathing and lead to hypoxia (lack of oxygen). N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide can also cause nausea, vomiting, and constipation. In high doses, it can lead to coma and death.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has some advantages for use in lab experiments. It is a potent opioid agonist, which means it can be used to study the effects of opioids on the brain and body. However, its high potency also makes it dangerous to handle and requires strict safety precautions. Additionally, its use is highly regulated and requires special permits and licenses.

Future Directions

There are several future directions for research on N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide. One area of interest is the development of new opioid drugs that are safer and less addictive than N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide. Another area of research is the development of new treatments for opioid addiction and overdose. Finally, there is a need for more research on the long-term effects of N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide use on the brain and body.

Synthesis Methods

N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide is synthesized from 2,4-dichlorobenzoyl chloride and 4-methoxyphenylacetonitrile. The reaction is catalyzed by triethylamine and the product is purified by recrystallization. The final product is a white crystalline powder.

Scientific Research Applications

N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been used in scientific research to study the opioid receptors in the brain. It has been shown to have a high affinity for the μ-opioid receptor, which is responsible for pain relief and euphoria. N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has also been used to study the effects of opioid drugs on the respiratory system.